Cas no 1558385-27-5 (2-(Chloromethoxy)-1,1-difluoroethane)

• Product Name: 2-(Chloromethoxy)-1,1-difluoroethane
• CAS No: 1558385-27-5
• MF: C₃H₅ClF₂O
• MW: 130.521007299423
• CID: 4606075
• PubChem ID: 82006181
• Update Time: 2025-06-13

2-(Chloromethoxy)-1,1-difluoroethane Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROMETHOXY)-1,1-DIFLUOROETHANE
• 2-(Chloromethoxy)-1,1-difluoroethane

• Inchi： 1S/C3H5ClF2O/c4-2-7-1-3(5)6/h3H,1-2H2
• InChI Key： LXGKGDPFNFCMFT-UHFFFAOYSA-N
• SMILES： ClCOCC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 41.9
• XLogP3: 1.6
• Topological Polar Surface Area: 9.2

Additional information on 2-(Chloromethoxy)-1,1-difluoroethane

Professional Introduction to 2-(Chloromethoxy)-1,1-difluoroethane (CAS No. 1558385-27-5)

2-(Chloromethoxy)-1,1-difluoroethane, with the chemical formula C₃H₅ClF₂O, is a fluorinated ether compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 1558385-27-5, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various specialized chemicals. Its molecular structure, featuring a chloromethoxy group and two fluorine atoms, imparts distinct reactivity and stability characteristics that are exploited in multiple industrial and scientific applications.

The relevance of 2-(Chloromethoxy)-1,1-difluoroethane in modern chemistry is underscored by its role as a building block in the development of novel pharmaceuticals and agrochemicals. The presence of both fluorine and chlorine atoms in its structure enhances its utility as a synthetic intermediate, facilitating the creation of more complex molecules with tailored properties. Recent advancements in synthetic methodologies have highlighted its potential in constructing bioactive compounds that exhibit improved pharmacokinetic profiles.

In the realm of pharmaceutical research, 2-(Chloromethoxy)-1,1-difluoroethane has been explored for its ability to serve as a precursor in the synthesis of fluorinated heterocycles, which are known for their enhanced metabolic stability and bioavailability. Studies have demonstrated its efficacy in generating intermediates that are pivotal in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The incorporation of fluorine atoms into drug molecules often improves their binding affinity to biological targets, making compounds derived from CAS No. 1558385-27-5 particularly promising.

One of the most compelling aspects of 2-(Chloromethoxy)-1,1-difluoroethane is its versatility in organic synthesis. Researchers have leveraged its reactive chloromethoxy group to introduce methoxy functionalities into complex molecular frameworks, enabling the construction of diverse chemical libraries. This capability is especially valuable in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates. The compound's stability under various reaction conditions further enhances its appeal as a synthetic reagent.

The influence of fluorine atoms on the electronic properties of molecules has been well-documented, and 2-(Chloromethoxy)-1,1-difluoroethane exemplifies this trend. Fluorinated compounds often exhibit greater lipophilicity and resistance to metabolic degradation, attributes that are critical for developing long-acting therapeutics. Recent research has shown that derivatives of this compound can be incorporated into antiviral and anti-inflammatory agents, where their fluorinated backbone contributes to improved efficacy and reduced side effects.

The industrial application of CAS No. 1558385-27-5 extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its role as an intermediate in the production of herbicides and pesticides has been investigated due to its ability to confer unique biological activities upon final products. By serving as a precursor for fluorinated analogs of existing agrochemicals, this compound aids in the development of next-generation crop protection agents that are more effective and environmentally sustainable.

The synthesis of 2-(Chloromethoxy)-1,1-difluoroethane itself presents an interesting challenge due to the need for precise control over reaction conditions to avoid unwanted byproducts. Advances in catalytic systems have enabled more efficient routes to this compound, reducing costs and improving yields. These methodologies align with broader trends in green chemistry, where minimizing waste and energy consumption are paramount objectives.

In conclusion, 2-(Chloromethoxy)-1,1-difluoroethane (CAS No. 1558385-27-5) represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative solutions to global health and agricultural challenges. As scientific understanding continues to evolve, the applications of this compound are expected to expand even further.